Cas no 940097-96-1 (4-bromo-5-formylthiophene-2-carboxylic acid)

• Product Name: 4-bromo-5-formylthiophene-2-carboxylic acid
• CAS No: 940097-96-1
• MF: C₆H₃BrO₃S
• MW: 235.055219888687
• MDL: MFCD29042414
• CID: 4666499
• PubChem ID: 19261299
• Update Time: 2024-03-01

4-bromo-5-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-formylthiophene-2-carboxylic acid
• 4-bromo-5-formylthiophene-2-carboxylic acid

• MDL： MFCD29042414
• Inchi： 1S/C6H3BrO3S/c7-3-1-4(6(9)10)11-5(3)2-8/h1-2H,(H,9,10)
• InChI Key： UREDOEQKTBTCRT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C=O)=C(Br)C=1

Computed Properties

• Exact Mass: 233.89863g/mol
• Monoisotopic Mass: 233.89863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids